Cas no 923403-26-3 (N-3-(1,3-benzothiazol-2-yl)thiophen-2-yl-5-nitrothiophene-2-carboxamide)

• Product Name: N-3-(1,3-benzothiazol-2-yl)thiophen-2-yl-5-nitrothiophene-2-carboxamide
• CAS No: 923403-26-3
• MF: C₁₆H₉N₃O₃S₃
• MW: 387.45595908165
• CID: 5448493
• Update Time: 2025-05-23

N-3-(1,3-benzothiazol-2-yl)thiophen-2-yl-5-nitrothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(1,3-benzothiazol-2-yl)thiophen-2-yl]-5-nitrothiophene-2-carboxamide
• N-3-(1,3-benzothiazol-2-yl)thiophen-2-yl-5-nitrothiophene-2-carboxamide

• Inchi： 1S/C16H9N3O3S3/c20-14(12-5-6-13(24-12)19(21)22)18-15-9(7-8-23-15)16-17-10-3-1-2-4-11(10)25-16/h1-8H,(H,18,20)
• InChI Key： CMNWDWOKLQWZHK-UHFFFAOYSA-N
• SMILES： C1(C(NC2SC=CC=2C2=NC3=CC=CC=C3S2)=O)SC([N+]([O-])=O)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-3-(1,3-benzothiazol-2-yl)thiophen-2-yl-5-nitrothiophene-2-carboxamide

Comprehensive Overview of N-3-(1,3-benzothiazol-2-yl)thiophen-2-yl-5-nitrothiophene-2-carboxamide (CAS No. 923403-26-3)

The compound N-3-(1,3-benzothiazol-2-yl)thiophen-2-yl-5-nitrothiophene-2-carboxamide, identified by its CAS No. 923403-26-3, is a sophisticated heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural features, including the presence of benzothiazole and thiophene rings, make it a promising candidate for various applications, particularly in drug discovery and organic electronics. Researchers are increasingly exploring its potential as a pharmacophore due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

One of the most intriguing aspects of N-3-(1,3-benzothiazol-2-yl)thiophen-2-yl-5-nitrothiophene-2-carboxamide is its nitro group, which plays a critical role in its electronic properties and reactivity. This functional group is often leveraged in the design of fluorescent probes and sensors, which are highly sought after in diagnostics and environmental monitoring. Recent studies have highlighted its potential in photodynamic therapy, a cutting-edge approach in cancer treatment that utilizes light-activated compounds to target malignant cells selectively.

In the realm of organic electronics, this compound's conjugated system—comprising alternating single and double bonds—exhibits excellent charge transport properties. This makes it a valuable component in the development of organic field-effect transistors (OFETs) and organic photovoltaics (OPVs). As the demand for sustainable energy solutions grows, researchers are keen to optimize its performance in solar cell applications, where its ability to absorb a broad spectrum of light could enhance energy conversion efficiency.

The synthesis of N-3-(1,3-benzothiazol-2-yl)thiophen-2-yl-5-nitrothiophene-2-carboxamide typically involves multi-step reactions, including amide coupling and cyclization processes. Advanced techniques such as microwave-assisted synthesis have been employed to improve yield and reduce reaction times, addressing the growing need for efficient and scalable production methods. Analytical characterization, including NMR spectroscopy and mass spectrometry, confirms its purity and structural integrity, ensuring its suitability for high-precision applications.

Given the rising interest in personalized medicine, this compound's potential as a therapeutic agent is under rigorous investigation. Its structure-activity relationship (SAR) is being meticulously studied to identify derivatives with enhanced efficacy and reduced side effects. Additionally, its compatibility with biodegradable polymers opens avenues for targeted drug delivery systems, a hot topic in contemporary pharmaceutical research.

From an environmental perspective, the biodegradability and ecological impact of N-3-(1,3-benzothiazol-2-yl)thiophen-2-yl-5-nitrothiophene-2-carboxamide are subjects of ongoing research. As regulatory bodies emphasize green chemistry principles, scientists are exploring sustainable synthesis routes and evaluating its eco-toxicity profile. This aligns with the global shift toward environmentally friendly chemical processes and products.

In summary, N-3-(1,3-benzothiazol-2-yl)thiophen-2-yl-5-nitrothiophene-2-carboxamide (CAS No. 923403-26-3) represents a versatile compound with broad applicability across multiple disciplines. Its integration into advanced materials and biomedical technologies underscores its significance in addressing some of today's most pressing scientific challenges. As research progresses, this molecule is poised to play a pivotal role in innovations that bridge chemistry, biology, and engineering.